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Compound of Interest

Compound Name: 4-(Bromomethyl)benzaldehyde

Cat. No.: B112711

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
comprehensive overview of the safety precautions for 4-(Bromomethyl)benzaldehyde, a
versatile bifunctional building block used in organic synthesis.

Physicochemical and Hazard Profile

4-(Bromomethyl)benzaldehyde (CAS No. 51359-78-5) is a crystalline powder with a
molecular weight of 199.04 g/mol .[1][2] It is recognized as a hazardous substance, primarily
classified as corrosive and an irritant.[2]

Table 1: Physicochemical Properties of 4-(Bromomethyl)benzaldehyde

Property Value Source(s)
Molecular Formula C8H7BroO [1112]
Molecular Weight 199.04 g/mol [1][2]
Appearance Pale lemon crystalline powder [1]

Melting Point 95-99 °C [11[3]
Boiling Point 277.9+£15.0 °C (Predicted) [1]

Density 1.524+0.06 g/cm3 (Predicted) [1]
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Table 2: GHS Hazard Classification for 4-(Bromomethyl)benzaldehyde

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 1B H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye 1 H318: Causes serious eye

Irritation damage

Specific target organ toxicity ] o
_ May cause respiratory irritation
(single exposure)

Source: PubChem, Fisher Scientific Safety Data Sheet[2][4][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 4-
(Bromomethyl)benzaldehyde.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield conforming to
EN166 (EU) or NIOSH (US)
standards.[4][6]

Protects against dust particles
and chemical splashes that
can cause serious eye
damage.[6][7]

Skin Protection

Chemical-resistant gloves
(e.g., Natural rubber),
inspected before use. A
complete suit protecting
against chemicals or a lab coat

should be worn.[6]

Prevents skin contact which
can cause severe burns and
irritation.[4][6] Contaminated
clothing should be removed
immediately and washed

before reuse.[6]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator,
particularly if exposure limits
are exceeded or if irritation is
experienced. A full-face

respirator may be necessary.

[4]16]

Protects against inhalation of
dust which may cause

respiratory tract irritation.[4][6]

Handling and Storage Protocols

A systematic approach to handling and storage is crucial to minimize exposure and maintain
the integrity of the compound.

Experimental Workflow for Handling:

o Preparation: Work should be conducted in a well-ventilated area, preferably under a
chemical fume hood.[4] Ensure that an eyewash station and safety shower are readily
accessible.[4]

e Weighing and Transferring: When weighing and transferring the solid, do so carefully to
avoid generating dust.[4][6] Use non-sparking tools and keep the compound away from
sources of ignition.[8]
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e Post-Handling: After use, thoroughly decontaminate the work surface. Remove and properly
dispose of contaminated gloves and other disposable PPE. Always wash hands thoroughly
with soap and water after handling.[6]

Storage:

Store 4-(Bromomethyl)benzaldehyde in a tightly closed container in a cool, dry, and well-
ventilated place, designated as a corrosives area.[4] It is sensitive to light, air, and moisture, so
storage under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C is recommended.[1][4]
Incompatible materials to avoid include strong oxidizing agents and strong bases.[4]

Emergency Procedures

Immediate and appropriate responses to accidental exposure or release are critical.

The following diagram outlines the initial steps to be taken in case of accidental exposure.

Immediate Action

Exposure Type

Immediately remove all -l Rinse skin with plenty of
Skin Contact »| contaminated clothing and shoes. "1 water/shower for at least 15 minutes.

] - Move to fresh air. i Medical Attention
Inhalation »| If breathing is difficult, give oxygen.

Seek immediate medical attention.
Show SDS to the doctor.

Ingestion »| Rinse mouth with water.
Do NOT induce vomiting.

10 0] [

Eye Contact —¥~| Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.
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Click to download full resolution via product page
Caption: First Aid Protocol for 4-(Bromomethyl)benzaldehyde Exposure.
Detailed First Aid Protocols:

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[4] If breathing is difficult, oxygen should be administered by
qualified personnel. Seek immediate medical attention.[4]

o Skin Contact: In case of skin contact, immediately take off all contaminated clothing.[4] Rinse
the affected skin with large amounts of water and soap for at least 15 minutes.[4] Seek
immediate medical attention as this chemical causes severe burns.[4]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[4] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes, keeping the eye
wide open.[4][5] Immediate medical attention is required.[4][5]

 Ingestion: If swallowed, rinse the mouth thoroughly with water.[4] Do NOT induce vomiting.[4]
Never give anything by mouth to an unconscious person.[8] Call a physician or poison
control center immediately.[4][6]

In the event of a spill, a structured response is necessary to mitigate hazards.
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Evacuate personnel to a safe area.
Ensure adequate ventilation.

i

Wear appropriate PPE:
- Respirator
- Chemical-resistant gloves
- Safety goggles/face shield
- Protective suit

i

Prevent further spread.
Avoid generating dust.

i

Sweep up the spilled solid carefully.

i

Place into a suitable, closed,
labeled container for disposal.

i

Clean the spill area thoroughly.

Dispose of waste according to
local, state, and federal regulations.

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Handling a Spill of 4-(Bromomethyl)benzaldehyde.
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Disposal Protocol:

Proper disposal of 4-(Bromomethyl)benzaldehyde and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.[6] Waste material must be
disposed of in accordance with national and local regulations. It is recommended to leave the
chemical in its original container and not mix it with other waste. Uncleaned containers should
be handled as the product itself. The disposal should be carried out by an approved waste
disposal plant.[4]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: The material may be combustible at high temperatures.[8] Thermal
decomposition can lead to the release of irritating gases and vapors, including carbon
monoxide, carbon dioxide, and hydrogen bromide.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

By adhering to these safety and handling precautions, researchers can mitigate the risks
associated with 4-(Bromomethyl)benzaldehyde and ensure a safe laboratory environment.
Always consult the most current Safety Data Sheet (SDS) for the product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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